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Compound of Interest

Compound Name: 3-Fluoro-5-iodopyridine

Cat. No.: B1320037

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure and properties of 3-
Fluoro-5-iodopyridine, a halogenated pyridine derivative of significant interest in medicinal
chemistry and organic synthesis. Its unique substitution pattern offers a versatile scaffold for
the development of novel pharmaceutical agents and functional materials.

Molecular Properties and Structure

3-Fluoro-5-iodopyridine is a heterocyclic compound with the chemical formula CsHsFIN.[1][2]
[3][4] The molecule consists of a central pyridine ring, which is a six-membered aromatic
heterocycle containing one nitrogen atom. The ring is substituted with a fluorine atom at the 3-
position and an iodine atom at the 5-position. This specific arrangement of electronegative
halogens on the pyridine core imparts distinct chemical reactivity and physical properties to the
molecule.

The molecular weight of 3-Fluoro-5-iodopyridine is approximately 222.99 g/mol .[2][3][4] The
presence of both fluorine and iodine atoms allows for selective functionalization through
various cross-coupling reactions, making it a valuable building block in the synthesis of more
complex molecules.

Quantitative Data Summary
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The key physicochemical properties of 3-Fluoro-5-iodopyridine are summarized in the table
below for easy reference and comparison.

Property Value

Molecular Formula CsHsFIN[L][2][3][4]
Molecular Weight 222.99 g/mol [2][3][4]
CAS Number 757950-13-3[1][2][3][4]
Density 2.046 g/cm3[1]

Boiling Point 196.2 °C at 760 mmHg[1]
Flash Point 72.5 °C[1]

Refractive Index 1.599[1]

Logical Relationship of Molecular Components

The structural arrangement of 3-Fluoro-5-iodopyridine is fundamental to its chemical
behavior. The following diagram illustrates the connectivity of the constituent atoms and
functional groups.
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Caption: Molecular component relationship in 3-Fluoro-5-iodopyridine.

This document is intended for informational purposes for a technical audience. For
experimental use, please refer to a comprehensive Material Safety Data Sheet (MSDS) and

follow appropriate laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodopyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1320037#3-fluoro-5-iodopyridine-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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